![molecular formula C13H12FNO2 B7503826 N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide](/img/structure/B7503826.png)
N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide (abbreviated as 4F-MDMB-BICA) is a synthetic cannabinoid that has gained attention in recent years due to its potent activity and potential applications in scientific research. This compound belongs to the class of indole-derived synthetic cannabinoids and is structurally similar to other compounds such as JWH-018 and AM-2201.
Mechanism of Action
The mechanism of action of N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide involves binding to the CB1 receptor and activating downstream signaling pathways. This results in the modulation of neurotransmitter release and the regulation of various physiological processes such as pain perception, appetite, and mood. The exact mechanisms by which this compound interacts with other receptors and channels are still being studied.
Biochemical and Physiological Effects:
Studies have shown that this compound has potent effects on the endocannabinoid system, with high affinity for the CB1 receptor and moderate affinity for the CB2 receptor. This compound has been shown to induce hypothermia, catalepsy, and antinociception in animal models. Additionally, this compound has been shown to have anxiolytic and antidepressant-like effects in rodents.
Advantages and Limitations for Lab Experiments
One advantage of using N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide in scientific research is its high potency and selectivity for the CB1 receptor, which allows for precise modulation of the endocannabinoid system. However, the limitations of this compound include its potential for abuse and dependence, as well as the lack of information on its long-term effects on the brain and body.
Future Directions
Future research on N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide could focus on its potential therapeutic applications, such as in the treatment of pain, anxiety, and depression. Additionally, studies could investigate the effects of chronic exposure to this compound on the endocannabinoid system and its potential for neurotoxicity. Further research could also investigate the interactions between this compound and other receptors and channels in the brain and body.
Synthesis Methods
The synthesis of N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide involves the reaction of 4-fluoro-phenylacetic acid with furan-3-carboxylic acid, followed by the addition of N-ethylamine and a coupling reagent such as EDC or HATU. The resulting compound is then purified using chromatography techniques to obtain the final product.
Scientific Research Applications
N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide has been used in scientific research as a tool to study the endocannabinoid system and its interactions with synthetic cannabinoids. This compound has been shown to have high affinity and selectivity for the CB1 receptor, which is the primary target of cannabinoids in the brain. Studies have also investigated the effects of this compound on other receptors such as CB2 and TRPV1.
Properties
IUPAC Name |
N-ethyl-N-(4-fluorophenyl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO2/c1-2-15(12-5-3-11(14)4-6-12)13(16)10-7-8-17-9-10/h3-9H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMBCFZGFPSXFLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)F)C(=O)C2=COC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.